Cas no 84540-63-6 (1-Propanol, 2-methyl-,ammonium salt (9CI))

• Product Name: 1-Propanol, 2-methyl-,ammonium salt (9CI)
• CAS No: 84540-63-6
• MF: C₄H₁₃NO
• MW: 91.1521213054657
• CID: 730125
• PubChem ID: 3019949
• Update Time: 2025-04-19

1-Propanol, 2-methyl-,ammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-methyl-,ammonium salt (9CI)
• ammonium 2-methylpropanolate
• azanium,2-methylpropan-1-olate
• DTXSID40233537
• 84540-63-6
• NS00091118
• EINECS 283-158-5

• Inchi： 1S/C4H9O.H3N/c1-4(2)3-5;/h4H,3H2,1-2H3;1H3/q-1;/p+1
• InChI Key： FNCUFEPNWRBJSS-UHFFFAOYSA-O
• SMILES： [O-]CC(C)C.[NH4+]

Computed Properties

• Exact Mass: 91.099714038g/mol
• Monoisotopic Mass: 91.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 17.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų